3-Methyl-5-nitro-1-benzofuran

• IUPAC Name: 3-methyl-5-nitro-1-benzofuran
• InChI: InChI=1S/C9H7NO3/c1-6-5-13-9-3-2-7(10(11)12)4-8(6)9/h2-5H,1H3
• InChI Key: SXLMAPJOAHBIJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=COC2=C1C=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C9H7NO3
• DSSTOX Substance ID: DTXSID90523011
• Molecular Weight: 177.16 g/mol
• CAS RN: 88521-67-9

Description

3-Methyl-5-nitro-1-benzofuran is a benzofuran derivative. Benzofuran compounds are ubiquitous in nature and have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. They are potential natural drug lead compounds.

Synthesis Analysis

Benzofuran compounds can be synthesized from their corresponding substituted 1-allyl-2-allyloxybenzenes using ruthenium-catalyzed C- and O-allyl isomerization followed by ring-closing metathesis. A complex benzofuran derivative can be constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds.

Molecular Structure Analysis

The chemical structure of benzofuran is composed of fused benzene and furan rings. For example, compound 1 has a bromine atom attached to the methyl group at the 3-position of the benzofuran ring.

Chemical Reactions Analysis

Benzofuran compounds can undergo various chemical reactions. For instance, a nickel-catalyzed intramolecular nucleophilic addition reaction of aryl halides to aryl ketones can provide benzofuran derivatives in moderate yields. A gold(I) catalysis enables an efficient synthesis of N-protected pyrroles and 5,6-dihydropyridin-3(4H)-ones from N-protected and unprotected 5-aminopent-2-yn-1-ol, respectively.

Mechanism of Action

While the specific mechanism of action for 3-Methyl-5-nitro-1-benzofuran is not mentioned in the retrieved papers, benzofuran compounds in general have been found to exhibit various biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities.

Safety and Hazards

While the specific safety and hazards of 3-Methyl-5-nitro-1-benzofuran were not found in the retrieved papers, it is generally recommended to ensure adequate ventilation, avoid contact with skin, eyes or clothing, avoid ingestion and inhalation, and avoid dust formation when handling benzofuran compounds.

Future Directions

Benzofuran compounds have attracted more and more attention of chemical and pharmaceutical researchers worldwide, making these substances potential natural drug lead compounds. For example, the recently discovered novel macrocyclic benzofuran compound has anti-hepatitis C virus activity and is expected to be an effective therapeutic drug for hepatitis C disease. Novel scaffold compounds of benzothiophene and benzofuran have been developed and utilized as anticancer agents.